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Compound of Interest

Compound Name: 4-Bromo-N-methylaniline

Cat. No.: B051990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-N-methylaniline, a key

chemical intermediate. This document details its chemical identity, physical and chemical

properties, a detailed synthesis protocol, and structural information, tailored for professionals in

research and development.

Chemical Identity and Structure
4-Bromo-N-methylaniline is an aniline derivative with a bromine substituent at the para

position and a methyl group on the nitrogen atom.

CAS Number: 6911-87-1[1][2][3][4]

Molecular Formula: C₇H₈BrN[2][4]

IUPAC Name: 4-bromo-N-methylaniline[2][4]

SMILES: C1=CC(=C(C=C1)Br)NC[2]

InChI Key: AYVPVDWQZAAZCM-UHFFFAOYSA-N[2][4]

Below is a two-dimensional structural representation of the 4-Bromo-N-methylaniline
molecule.
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Caption: 2D Structure of 4-Bromo-N-methylaniline

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Bromo-N-methylaniline is

presented in the table below for easy reference and comparison.

Property Value Reference

Molecular Weight 186.05 g/mol [4]

Appearance
Clear orange to purple to dark

purple liquid
[2]

Boiling Point 259-260 °C [1]

Density 1.482 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.613 [1]

Purity (HPLC) ≥96.0% [2]

Experimental Protocols
Synthesis of 4-Bromo-N-methylaniline
This section details a common laboratory-scale synthesis of 4-Bromo-N-methylaniline from N-

methylaniline.

Materials:

N-methylaniline

Bromine

Acetic acid

Methylene chloride

Saturated aqueous sodium chloride solution
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Sodium hydroxide

Ice

Procedure:

In a suitable reaction vessel, prepare a mixture of 120 g of N-methylaniline and 600 ml of

acetic acid.

Separately, prepare a solution of 179 g of bromine in 120 ml of acetic acid.

While maintaining an inert atmosphere, add the bromine solution to the N-methylaniline

mixture over a period of 45 minutes. It is crucial to keep the reaction temperature below 40°C

during the addition.

After the addition is complete, continue to stir the reaction mixture for an additional 75

minutes.

Cool the mixture to room temperature and then pour it into a beaker containing a mixture of

ice and water.

Adjust the pH of the mixture to 10 by the careful addition of sodium hydroxide.

Extract the product from the aqueous mixture using methylene chloride.

Wash the combined organic phases with a saturated aqueous sodium chloride solution.

Dry the organic phase over a suitable drying agent (e.g., anhydrous sodium sulfate).

Remove the solvent by evaporation under reduced pressure to yield the final product, N-

methyl-4-bromo-aniline.[1]

Experimental Workflow:
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Start: Prepare N-methylaniline in Acetic Acid

Add Bromine Solution (in Acetic Acid)
(<40°C, inert atmosphere)

Stir for 75 minutes

Quench in Ice/Water

Adjust pH to 10 with NaOH

Extract with Methylene Chloride

Wash with Saturated NaCl Solution

Dry Organic Phase

Evaporate Solvent

End: Obtain 4-Bromo-N-methylaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromo-N-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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